molecular formula C4HF3I2N2 B6193831 4,5-diiodo-1-(trifluoromethyl)-1H-imidazole CAS No. 2680537-28-2

4,5-diiodo-1-(trifluoromethyl)-1H-imidazole

Cat. No.: B6193831
CAS No.: 2680537-28-2
M. Wt: 387.9
InChI Key:
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Description

4,5-diiodo-1-(trifluoromethyl)-1H-imidazole is a useful research compound. Its molecular formula is C4HF3I2N2 and its molecular weight is 387.9. The purity is usually 95.
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Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4,5-diiodo-1-(trifluoromethyl)-1H-imidazole involves the introduction of iodine and trifluoromethyl groups onto an imidazole ring.", "Starting Materials": [ "2,4-dimethylimidazole", "iodine", "trifluoromethyl iodide", "potassium hydroxide", "acetic acid", "sodium thiosulfate", "sodium bicarbonate", "water" ], "Reaction": [ "2,4-dimethylimidazole is reacted with iodine and potassium hydroxide in acetic acid to form 4,5-diiodo-2,4-dimethylimidazole.", "4,5-diiodo-2,4-dimethylimidazole is then reacted with trifluoromethyl iodide in the presence of sodium thiosulfate and sodium bicarbonate in water to form 4,5-diiodo-1-(trifluoromethyl)-2,4-dimethylimidazole.", "The final step involves deprotonation of the imidazole ring using a strong base such as sodium hydroxide to form 4,5-diiodo-1-(trifluoromethyl)-1H-imidazole." ] }

CAS No.

2680537-28-2

Molecular Formula

C4HF3I2N2

Molecular Weight

387.9

Purity

95

Origin of Product

United States

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